Cas no 20144-46-1 (Butanoic acid,2-cyclohexylidene-)

• Product Name: Butanoic acid,2-cyclohexylidene-
• CAS No: 20144-46-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 286742
• PubChem ID: 271370
• Update Time: 2025-04-19

Butanoic acid,2-cyclohexylidene- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-cyclohexylidene-
• 2-cyclohexylidenebutanoic acid
• 2-Cyclohexyliden-buttersaeure
• 2-cyclohexylidene-butyric acid
• AC1L6Q9B
• AC1Q2RVW
• AC1Q5R9K
• AR-1E0977
• CTK4E3396
• NSC114905
• SureCN6341738
• AKOS024332736
• 20144-46-1
• DTXSID90297240
• NSC-114905
• SCHEMBL6341738

• Inchi： 1S/C10H16O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h2-7H2,1H3,(H,11,12)
• InChI Key： ZSGDYZYTKTWFGK-UHFFFAOYSA-N
• SMILES： OC(/C(/CC)=C1/CCCCC/1)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 302.6°C at 760 mmHg
• Flash Point: 208°C
• Refractive Index: 1.505
• PSA: 37.3
• LogP: 2.74170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids